5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride

• CAS RN: 129051-18-9
• Molecular Formula: C44H38Cl4N8
• Molecular Weight: 820.6 g/mol
• IUPAC Name: 5,10,15,20-tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride
• InChI: InChI=1S/C44H37N8.4ClH/c1-49-25-9-5-13-37(49)41-29-17-19-31(45-29)42(38-14-6-10-26-50(38)2)33-21-23-35(47-33)44(40-16-8-12-28-52(40)4)36-24-22-34(48-36)43(32-20-18-30(41)46-32)39-15-7-11-27-51(39)3;;;;/h5-28H,1-4H3,(H,45,46,47,48);4*1H/q+3;;;;/p-3
• InChI Key: OSIOZWNIFANUES-UHFFFAOYSA-K
• SMILES: C[N+]1=CC=CC=C1C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=CC=[N+]7C)C8=CC=CC=[N+]8C)C9=CC=CC=[N+]9C)N3.[Cl-].[Cl-].[Cl-].[Cl-]
• synonyms: meso-Tetra (N-methyl-2-pyridyl) porphine tetrachloride

Description

5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride, also known as 5,10,15,20-Tetrakis(1-methylpyridin-1-ium-2-yl)-21,22-dihydroporphyrin;tetrachloride, is a useful research compound. Its molecular formula is C44H38Cl4N8 and its molecular weight is 820.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Immobilization and Encapsulation

• Adsorption and Encapsulation in Polymers : Tetracationic porphyrins like 5,10,15,20-tetrakis(N-methylpyridinium-2-yl)porphyrin have been immobilized in poly(hydroxymethylsiloxane), demonstrating the potential for creating porphyrin-polymer composites with specific characteristics, such as the production of singlet oxygen upon irradiation (Šabata et al., 2009).

Structural Analysis and Synthesis

• Quantum Chemical Calculations : The synthesis and basic properties of derivatives, such as 5,10,15,20-tetrakis[4′-(benzoxazole-2-yl)phenyl]-21,23-dithiaporphyrin, have been explored using quantum chemical calculations, indicating the potential for creating tailored porphyrin-based compounds with specific properties (Pukhovskaya et al., 2021).

Interaction Studies

• DNA Interactions : Porphyrins with cationic side arms, including variants of 5,10,15,20-tetrakis(N-methylpyridinium-4-yl)-21H,23H-porphyrin, have been studied for their interactions with DNA, revealing insights into binding modes and affinities, which are crucial for applications in DNA-targeted therapies and diagnostics (Wei et al., 2009).

Photophysical Properties

• Photophysical and Photocatalytic Behavior : Studies on the photophysical behavior of cobalt(III) derivatives of 5,10,15,20-tetrakis(1-methylpyridinium-4-yl)porphyrin highlight their potential in photocatalytic processes and light-induced applications (Fodor et al., 2014).

Supramolecular Assemblies

• Self-Organization and Intercalation : The formation of self-assembled structures and intercalation complexes with layered materials, such as titanoniobates, using derivatives of 5,10,15,20-tetrakis(N-methylpyridinium-4-yl)-21H,23H-porphin, has been explored, showcasing the potential for creating organized nanostructures and hybrid materials (Tong et al., 2002).

Conformational Studies

• Conformational Dynamics : The study of conformational changes in derivatives of 5,10,15,20-tetrakis(N-methylpyridinium-4-yl)porphyrin under various conditions provides insights into their structural dynamics, crucial for applications in molecular sensing and catalysis (Senge, 2000).